Cas no 2137738-85-1 (methyl 5-(azetidin-2-yl)-1H-1,2,3-triazole-4-carboxylate)

• Product Name: methyl 5-(azetidin-2-yl)-1H-1,2,3-triazole-4-carboxylate
• CAS No: 2137738-85-1
• MF: C₇H₁₀N₄O₂
• MW: 182.17990064621
• CID: 6452216
• PubChem ID: 165462296
• Update Time: 2025-10-30

methyl 5-(azetidin-2-yl)-1H-1,2,3-triazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-786153
• methyl 5-(azetidin-2-yl)-1H-1,2,3-triazole-4-carboxylate
• 2137738-85-1

• Inchi： 1S/C7H10N4O2/c1-13-7(12)6-5(9-11-10-6)4-2-3-8-4/h4,8H,2-3H2,1H3,(H,9,10,11)
• InChI Key： LVBCFZLWPHLZMX-UHFFFAOYSA-N
• SMILES： O(C)C(C1C(C2CCN2)=NNN=1)=O

Computed Properties

• Exact Mass: 182.08037557g/mol
• Monoisotopic Mass: 182.08037557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 79.9Ų

Additional information on methyl 5-(azetidin-2-yl)-1H-1,2,3-triazole-4-carboxylate

Methyl 5-(azetidin-2-yl)-1H-1,2,3-triazole-4-carboxylate (CAS No. 2137738-85-1): A Comprehensive Overview

Methyl 5-(azetidin-2-yl)-1H-1,2,3-triazole-4-carboxylate (CAS No. 2137738-85-1) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its intricate heterocyclic structure, represents a promising candidate for further exploration in drug discovery and medicinal chemistry. Its unique molecular framework, combining azetidine and triazole moieties, positions it as a versatile scaffold for developing novel therapeutic agents.

The chemical structure of methyl 5-(azetidin-2-yl)-1H-1,2,3-triazole-4-carboxylate consists of a methyl ester group attached to a triazole ring, which is further linked to an azetidine ring. This arrangement not only contributes to the compound's structural complexity but also opens up diverse possibilities for functionalization and derivatization. The presence of both azetidine and triazole rings suggests potential interactions with biological targets, making it an attractive molecule for pharmacological studies.

In recent years, there has been a growing interest in heterocyclic compounds due to their wide range of biological activities. The azetidine ring, in particular, has been extensively studied for its role in various pharmacological applications. Its cyclic structure allows for optimal spatial orientation of functional groups, which can enhance binding affinity to biological targets. Similarly, the triazole ring is known for its stability and ability to participate in hydrogen bonding interactions, further contributing to the compound's potential as a drug candidate.

One of the most compelling aspects of methyl 5-(azetidin-2-yl)-1H-1,2,3-triazole-4-carboxylate is its potential utility in the development of antimicrobial agents. The combination of azetidine and triazole moieties has shown promise in combating resistant bacterial strains. Recent studies have highlighted the ability of such compounds to disrupt bacterial cell wall synthesis and inhibit key enzymatic pathways. This makes methyl 5-(azetidin-2-yl)-1H-1,2,3-triazole-4-carboxylate a valuable asset in the ongoing battle against antibiotic-resistant infections.

Furthermore, the compound's structural features make it a suitable candidate for investigating its role in anti-inflammatory and immunomodulatory processes. The triazole ring can interact with inflammatory mediators and modulate immune responses, while the azetidine ring can influence enzyme activity associated with inflammatory pathways. These interactions have been observed in various preclinical studies, suggesting that methyl 5-(azetidin-2-yl)-1H-1,2,3-triazole-4-carboxylate could be developed into a therapeutic agent for chronic inflammatory diseases.

The synthesis of methyl 5-(azetidin-2-yl)-1H-1,2,3-triazole-4-carboxylate involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The process typically begins with the formation of the triazole ring through cycloaddition reactions between azide derivatives and alkynes. Subsequent steps involve functionalizing the triazole ring with an azetidine moiety through nucleophilic substitution reactions. Finally, esterification is carried out to introduce the methyl ester group at the 4-position of the triazole ring.

The synthetic route not only highlights the compound's structural complexity but also underscores the importance of optimizing reaction conditions for high yield and purity. Advances in synthetic methodologies have enabled more efficient and scalable production processes for such complex molecules. These improvements are crucial for facilitating further research and development efforts aimed at harnessing the therapeutic potential of methyl 5-(azetidin-2-yl)-1H-1,2,3-triazole-4-carboxylate.

In conclusion, methyl 5-(azetidin-2-yl)-1H-1,2,3-triazole-4-carboxylate (CAS No. 2137738-85-1) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological activities. Its combination of azetidine and triazole moieties positions it as a versatile scaffold for developing novel therapeutic agents with applications ranging from antimicrobial treatments to anti-inflammatory therapies. As research continues to uncover new insights into its pharmacological properties, this compound is poised to play a crucial role in future drug development efforts.